Cas no 1423032-62-5 (4-(triazol-1-ylmethyl)piperidine;hydrochloride)

• Product Name: 4-(triazol-1-ylmethyl)piperidine;hydrochloride
• CAS No: 1423032-62-5
• MF: C₈H₁₅ClN₄
• MW: 202.684499979019
• CID: 4598424
• PubChem ID: 71757090
• Update Time: 2025-10-10

4-(triazol-1-ylmethyl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(1H-1,2,3-triazol-1-yl)methyl]piperidine hydrochloride
• 4-(triazol-1-ylmethyl)piperidine;hydrochloride

• Inchi： 1S/C8H14N4.ClH/c1-3-9-4-2-8(1)7-12-6-5-10-11-12;/h5-6,8-9H,1-4,7H2;1H
• InChI Key： UVSZCXABWHAAPO-UHFFFAOYSA-N
• SMILES： N1CCC(CN2C=CN=N2)CC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(triazol-1-ylmethyl)piperidine;hydrochloride

Recent Advances in the Study of 4-(triazol-1-ylmethyl)piperidine;hydrochloride (CAS: 1423032-62-5)

The compound 4-(triazol-1-ylmethyl)piperidine;hydrochloride (CAS: 1423032-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its triazole and piperidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of research has been the optimization of the synthetic route for 4-(triazol-1-ylmethyl)piperidine;hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which not only enhanced the efficiency of the synthesis but also reduced the formation of by-products. This advancement is particularly significant for large-scale production, which is essential for further preclinical and clinical studies.

In addition to its synthetic improvements, the pharmacological profile of 4-(triazol-1-ylmethyl)piperidine;hydrochloride has been extensively investigated. Recent in vitro and in vivo studies have demonstrated its potential as a modulator of central nervous system (CNS) targets. For instance, a 2023 study in Neuropharmacology reported that the compound exhibits high affinity for serotonin and dopamine receptors, suggesting its utility in treating neuropsychiatric disorders such as depression and schizophrenia. The study also highlighted its favorable blood-brain barrier permeability, a critical factor for CNS-active drugs.

Another promising application of 4-(triazol-1-ylmethyl)piperidine;hydrochloride lies in its role as a building block for more complex drug molecules. Researchers have utilized its triazole moiety to develop hybrid compounds with enhanced biological activity. A recent paper in Bioorganic & Medicinal Chemistry Letters (2023) described the design and evaluation of such hybrids, which showed potent antimicrobial activity against drug-resistant bacterial strains. This underscores the versatility of the compound in addressing unmet medical needs, particularly in the era of increasing antibiotic resistance.

Despite these advancements, challenges remain in the development of 4-(triazol-1-ylmethyl)piperidine;hydrochloride-based therapeutics. For example, its metabolic stability and potential off-target effects require further investigation. A 2023 review in Expert Opinion on Drug Metabolism & Toxicology emphasized the need for comprehensive pharmacokinetic and toxicological studies to ensure the safety and efficacy of derivatives based on this scaffold. Such studies will be crucial for advancing these compounds into clinical trials.

In conclusion, 4-(triazol-1-ylmethyl)piperidine;hydrochloride (CAS: 1423032-62-5) represents a promising candidate for drug development, with applications ranging from CNS disorders to antimicrobial therapy. Recent research has made significant strides in optimizing its synthesis, elucidating its pharmacological properties, and exploring its potential as a versatile scaffold. However, further studies are needed to address remaining challenges and fully realize its therapeutic potential. The ongoing interest in this compound highlights its importance in the evolving landscape of chemical biology and pharmaceutical research.